Cas no 76636-01-6 (2-methyl-1-naphthalen-2-ylpropan-1-ol)
76636-01-6 structure
Product Name:2-methyl-1-naphthalen-2-ylpropan-1-ol
CAS No:76636-01-6
MF:C14H16O
MW:200.276244163513
CID:982831
PubChem ID:318567
Update Time:2025-04-20
2-methyl-1-naphthalen-2-ylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-1-naphthalen-2-ylpropan-1-ol
- (1R)-2-methyl-1-naphthalen-2-ylpropan-1-ol
- 2-methyl-1-(2-naphthyl)-1-propanol
- AC1L7YED
- AGN-PC-005K8J
- CHEMBL451051
- NSC255278
- SureCN3151796
- 76636-01-6
- NSC-255278
- SCHEMBL3151796
- AKOS012007268
- DTXSID80312496
- 2-Methyl-1-naphthalen-2-yl-propan-1-ol
- DS-013430
-
- Inchi： 1S/C14H16O/c1-10(2)14(15)13-8-7-11-5-3-4-6-12(11)9-13/h3-10,14-15H,1-2H3
- InChI Key： TVQIYBXLEMWNBF-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2C=CC=CC=2C=1)C(C)C
Computed Properties
- Exact Mass: 200.12018
- Monoisotopic Mass: 200.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
- LogP: 3.52920
2-methyl-1-naphthalen-2-ylpropan-1-ol Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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